Cas no 2137099-73-9 (N-benzyl-2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide)

N-benzyl-2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide is a chiral triazole-based compound featuring a benzylacetamide core and a hydroxymethoxyethyl side chain. Its structural complexity, including the stereocenter at the (1S)-hydroxyethyl group, makes it a valuable intermediate in medicinal chemistry and asymmetric synthesis. The triazole moiety enhances stability and offers potential for click chemistry applications, while the polar hydroxy and methoxy groups improve solubility and reactivity in diverse synthetic pathways. This compound is particularly suited for the development of bioactive molecules, given its ability to participate in hydrogen bonding and its modular functionalization potential. High purity and well-defined stereochemistry ensure reproducibility in research applications.
N-benzyl-2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide structure
2137099-73-9 structure
Product Name:N-benzyl-2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide
CAS No:2137099-73-9
MF:C14H18N4O3
MW:290.317722797394
CID:5916172
PubChem ID:165874863
Update Time:2025-05-25

N-benzyl-2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

    • EN300-744481
    • N-benzyl-2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide
    • 2137099-73-9
    • Inchi: 1S/C14H18N4O3/c1-21-10-13(19)12-8-16-17-18(12)9-14(20)15-7-11-5-3-2-4-6-11/h2-6,8,13,19H,7,9-10H2,1H3,(H,15,20)/t13-/m1/s1
    • InChI Key: UUQDYCZBBCZFFG-CYBMUJFWSA-N
    • SMILES: O[C@H](COC)C1=CN=NN1CC(NCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 290.13789045g/mol
  • Monoisotopic Mass: 290.13789045g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 89.3Ų

N-benzyl-2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide Pricemore >>

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N-benzyl-2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide Related Literature

Additional information on N-benzyl-2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide

Recent Advances in the Study of N-benzyl-2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide (CAS: 2137099-73-9)

The compound N-benzyl-2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide (CAS: 2137099-73-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the unique structural features of N-benzyl-2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide, which combines a benzyl group with a triazole moiety and a chiral hydroxy-methoxyethyl side chain. This combination is believed to contribute to its selective binding affinity for specific biological targets, making it a promising candidate for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding mechanism, revealing a high affinity for the target enzyme's active site.

Another significant development was reported in a 2024 preprint article, which explored the compound's potential as an anticancer agent. The researchers synthesized a series of derivatives and evaluated their cytotoxicity against various cancer cell lines. N-benzyl-2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide showed promising results, particularly in inducing apoptosis in breast cancer cells while exhibiting minimal toxicity to normal cells.

Further investigations into the pharmacokinetic properties of this compound have also been conducted. A recent pharmacokinetic study in animal models revealed favorable absorption and distribution profiles, with a half-life that supports potential once-daily dosing in clinical settings. These findings are particularly encouraging for the compound's transition from preclinical to clinical development.

Despite these advancements, challenges remain in optimizing the compound's solubility and metabolic stability. Current research efforts are focused on structural modifications to address these limitations while preserving its biological activity. Collaborative projects between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N-benzyl-2-{5-[(1S)-1-hydroxy-2-methoxyethyl]-1H-1,2,3-triazol-1-yl}acetamide (CAS: 2137099-73-9) represents a promising scaffold for the development of novel therapeutics. Its unique structural features and demonstrated biological activities warrant further investigation, particularly in the context of inflammatory diseases and oncology. Future research should focus on overcoming current limitations and advancing the compound through clinical trials to fully realize its therapeutic potential.

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